Cas no 7080-86-6 (CYCLOHEXANE, 1-BROMO-4-(1,1-DIMETHYLETHYL)-)

1-Bromo-4-(1,1-dimethylethyl)cyclohexane is a brominated cyclohexane derivative featuring a tert-butyl substituent at the para position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of more complex cyclohexane-based structures. Its sterically hindered tert-butyl group enhances stability, while the bromine atom provides a reactive site for further functionalization, such as nucleophilic substitution or cross-coupling reactions. The cyclohexane backbone contributes to its compatibility with non-polar solvents, making it suitable for use in hydrophobic reaction environments. This compound is valued for its well-defined reactivity and utility in constructing sterically demanding molecular frameworks.
CYCLOHEXANE, 1-BROMO-4-(1,1-DIMETHYLETHYL)- structure
7080-86-6 structure
Product Name:CYCLOHEXANE, 1-BROMO-4-(1,1-DIMETHYLETHYL)-
CAS No:7080-86-6
MF:C10H19Br
MW:219.161862611771
CID:3412556
PubChem ID:12492646
Update Time:2025-06-12

CYCLOHEXANE, 1-BROMO-4-(1,1-DIMETHYLETHYL)- Chemical and Physical Properties

Names and Identifiers

    • CYCLOHEXANE, 1-BROMO-4-(1,1-DIMETHYLETHYL)-
    • HAA08086
    • cis-1-Bromo-4-(tert-butyl)cyclohexane
    • 7080-86-6
    • EN300-754588
    • SCHEMBL3909382
    • AKOS009306981
    • BS-33949
    • cis-4-t-butylcyclohexyl bromide
    • trans-1-Bromo-4-(tert-butyl)cyclohexane
    • 1-Bromo-4-(tert-butyl)cyclohexane
    • 5009-36-9
    • 1-BROMO-4-TERT-BUTYLCYCLOHEXANE
    • 5009-37-0
    • G50152
    • Inchi: 1S/C10H19Br/c1-10(2,3)8-4-6-9(11)7-5-8/h8-9H,4-7H2,1-3H3
    • InChI Key: AQLKCZOZKNQXDW-UHFFFAOYSA-N
    • SMILES: BrC1CCC(CC1)C(C)(C)C

Computed Properties

  • Exact Mass: 218.06701g/mol
  • Monoisotopic Mass: 218.06701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 0Ų

CYCLOHEXANE, 1-BROMO-4-(1,1-DIMETHYLETHYL)- Pricemore >>

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Additional information on CYCLOHEXANE, 1-BROMO-4-(1,1-DIMETHYLETHYL)-

Professional Introduction to CYCLOHEXANE, 1-BROMO-4-(1,1-DIMETHYLETHYL) (CAS No. 7080-86-6)

CYCLOHEXANE, 1-BROMO-4-(1,1-DIMETHYLETHYL) (CAS No. 7080-86-6) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, finds applications in various synthetic processes and is particularly noteworthy for its role in the development of advanced chemical intermediates.

The molecular structure of CYCLOHEXANE, 1-BROMO-4-(1,1-DIMETHYLETHYL) consists of a cyclohexane ring substituted with a bromine atom at the 1-position and two isopropyl groups at the 4-position. This specific arrangement imparts distinct reactivity and makes it a valuable building block in organic synthesis. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, while the bulky isopropyl groups provide steric hindrance that can influence reaction pathways and selectivity.

In recent years, the compound has been extensively studied for its potential in pharmaceutical applications. Researchers have explored its utility as an intermediate in the synthesis of complex molecules, including those with therapeutic significance. The ability to introduce bromine atoms at specific positions on the cyclohexane ring has opened up new avenues for creating diverse pharmacophores, which are essential components of many drugs.

One of the most notable applications of CYCLOHEXANE, 1-BROMO-4-(1,1-DIMETHYLETHYL) is in the field of medicinal chemistry. Its structural features make it an excellent candidate for generating novel compounds with improved pharmacological properties. For instance, studies have demonstrated its use in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The bromine substituent facilitates palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the formation of carbon-carbon and carbon-nitrogen bonds essential for drug design.

Moreover, the compound's stability under various reaction conditions makes it a reliable choice for industrial-scale synthesis. Its resistance to decomposition at elevated temperatures ensures consistent yields and purity levels, which are crucial for pharmaceutical-grade materials. This reliability has made it a preferred reagent in both academic laboratories and industrial settings where precision and reproducibility are paramount.

The role of CYCLOHEXANE, 1-BROMO-4-(1,1-DIMETHYLETHYL) extends beyond pharmaceuticals into materials science and agrochemicals. Its unique reactivity allows for the development of novel polymers and specialty chemicals that exhibit enhanced performance characteristics. For example, researchers have utilized this compound to create polymers with tailored thermal stability and mechanical strength, which are beneficial in high-performance applications.

In conclusion, CYCLOHEXANE, 1-BROMO-4-(1,1-DIMETHYLETHYL) (CAS No. 7080-86-6) is a versatile and highly functional organic compound with significant implications across multiple scientific disciplines. Its ability to serve as a key intermediate in synthetic chemistry underscores its importance in advancing both pharmaceuticals and materials science. As research continues to uncover new applications for this compound, its value as a building block in chemical synthesis is expected to grow even further.

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